5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-[(2-fluorophenyl)methylsulfonylmethyl]-N-(2-thiophen-2-ylethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H18FNO4S2/c20-17-6-2-1-4-14(17)12-27(23,24)13-15-7-8-18(25-15)19(22)21-10-9-16-5-3-11-26-16/h1-8,11H,9-10,12-13H2,(H,21,22)
• InChI Key: IOKLSPVQIYQMQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)CC2=CC=C(O2)C(=O)NCCC3=CC=CS3)F
• Molecular Formula: C19H18FNO4S2
• Molecular Weight: 407.5 g/mol

Description

5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H18FNO4S2 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Influenza A Virus Inhibition

A study reported the synthesis and biological characterization of furan-carboxamide derivatives as potent inhibitors of the influenza A H5N1 virus. Through systematic structure–activity relationship studies, it was found that derivatives with a 2,5-dimethyl-substituted heterocyclic moiety significantly influenced anti-influenza activity. This highlights the potential of furan-carboxamide derivatives, including compounds structurally similar to 5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide, in developing novel inhibitors against lethal influenza A viruses (Yu Yongshi et al., 2017).

Dual Channel Detection of Ions

Research into phenoxazine-based fluorescent chemosensors, which included derivatives structurally related to 5-(((2-fluorobenzyl)sulfonyl)methyl)-N-(2-(thiophen-2-yl)ethyl)furan-2-carboxamide, has shown potential for the discriminative detection of Cd2+ and CN− ions. The chemosensor exhibited a turn-on fluorescence emission for Cd2+, with the resulting complex detecting CN− via a turn-off fluorescence response. This suggests applications in environmental monitoring and bio-imaging (P. Ravichandiran et al., 2020).

Antitumor Agents

Compounds including 5-(1,3-Benzothiazol-2-yl)furan-2-carbaldehyde, related to the target compound, have shown promise as antitumor agents. The synthesis of these derivatives led to the discovery of a lead compound that was superior to conventional drugs like 5-fluorouracil, cisplatin, and curcumin in antitumor screening, indicating potential applications in cancer therapy (Y. Matiichuk et al., 2020).

CYP3A Activity Detection in Hepatocytes

A study utilizing a benzyloxy-substituted lactone cyclooxygenase-2 inhibitor, closely related to the chemical structure of interest, demonstrated its utility as a selective fluorescent probe for detecting CYP3A activity in primary cultured rat and human hepatocytes. This has implications for drug metabolism and pharmacokinetic studies, providing a rapid and efficient assay method for CYP3A induction (Deborah A. Nicoll-Griffith et al., 2004).

Catalysis and Synthesis

Furan-2(5H)-one derivatives' synthesis was catalyzed by a novel catalyst based on 4-carboxybenzyl sulfamic acid functionalized Fe3O4 nanoparticles. This showcases an application in catalysis, offering a recoverable and recyclable catalyst that promotes clean production of furan-2(5H)-one derivatives with high efficiency and reusability (M. Khodaei et al., 2018).